Cas no 108-71-4 (3,5-Tolylenediamine)

3,5-Tolylenediamine Properties

Names and Identifiers

• 1,3-Benzenediamine,5-methyl-
• toluene-3,5-diamine
• 3,5-Diaminotoluene
• 5-methylbenzene-1,3-diamine
• HSDB 6242
• 5-methyl-3-benzenediamine
• 1,3-diamino-5-methylbenzene
• toluene, 3,5-diamino-toluene
• EINECS 203-609-1
• 5-Methyl-m-phenylenediamine
• 5-Methyl-1,3-benzenediamine
• 1,3-Benzenediamine, 5-methyl-
• 7J9L7YYO3E
• ar-Methyl-1,3-benzenediamine
• 3,5-Diamino-toluol
• 1,3-Benzenediamine,ar-methyl-
• 1,3-Benzenediamine, ar-methyl-
• Q27268402
• Toluene-3,5-diamine;5-methylbenzene-1,3-diamine;1,3-Benzenediamine, 5-methyl-
• 26764-44-3
• 3,5-tolylenediamine
• AS-57104
• NS00023505
• EN300-332226
• UNII-7J9L7YYO3E
• CS-0283681
• 108-71-4
• BCP32496
• AKOS006273870
• 3,5-DIAMINOTOLUENE [HSDB]
• DTXSID2051558
• SCHEMBL178488
• LVNDUJYMLJDECN-UHFFFAOYSA-N
• 5-Methyl-1,3-benzenediamine; 3,5-Tolylenediamine
• 35-Diaminotoluene
• DB-347829
• 1,3-Diamino-5-methylbenzene
• Toluene, 3,5-diamino-toluene
• TOLUENE-3,5-DIAMINE
• 3,5-Diaminotoluene; 5-Methyl-1,3-benzenediamine
• +Expand

• MDL： MFCD00136015
• InChIKey： LVNDUJYMLJDECN-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2/c1-5-2-6(8)4-7(9)3-5/h2-4H,8-9H2,1H3
• SMILES： N([H])([H])C1C([H])=C(C([H])=C(C([H])([H])[H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 122.0845
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 122.084398
• Heavy Atom Count: 9
• Complexity: 82.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.32180
• PSA: 52.04
• Refractive Index: 1.6100 (estimate)
• Boiling Point: 217.6°C (rough estimate)
• Melting Point: 98.1°C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 152.9±21.3 °C
• Density: 1.0343 (rough estimate)